Cas no 1020996-82-0 (3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine
• CAS No: 1020996-82-0
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4568080
• PubChem ID: 28603393
• Update Time: 2025-05-20

3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluorophenyl)-1,2-oxazol-5-amine
• 3-(3,5-difluorophenyl)isoxazol-5-amine
• Z335438930
• 1020996-82-0
• AKOS000262203
• G43375
• EN300-62245
• 3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine

• Inchi： 1S/C9H6F2N2O/c10-6-1-5(2-7(11)3-6)8-4-9(12)14-13-8/h1-4H,12H2
• InChI Key： VBRREZOBLFZTBE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=C(N)ON=1)F

Computed Properties

• Exact Mass: 196.044819g/mol
• Monoisotopic Mass: 196.044819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.15g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 114-116 °C
• Boiling Point: 370.2±42.0 °C at 760 mmHg
• Flash Point: 177.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine

Research Brief on 3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine (CAS: 1020996-82-0): Recent Advances and Applications

3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine (CAS: 1020996-82-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate or active pharmaceutical ingredient (API). Recent studies have explored its role in the synthesis of novel therapeutics, particularly in the context of kinase inhibition and targeted cancer therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

Recent literature indicates that 3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine serves as a critical building block in the synthesis of small-molecule inhibitors targeting specific kinases involved in oncogenic signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the epidermal growth factor receptor (EGFR) family, which are implicated in various cancers. The compound's unique structural features, including the difluorophenyl and oxazole moieties, contribute to its ability to modulate kinase activity with high specificity.

In addition to its role in oncology, 3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine has been investigated for its potential applications in neurodegenerative diseases. A recent preprint on bioRxiv highlighted its use in the design of compounds targeting tau protein aggregation, a hallmark of Alzheimer's disease. The study reported that derivatives of this compound exhibited promising in vitro activity in reducing tau fibril formation, suggesting its potential as a scaffold for neuroprotective agents.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine have been reported. A 2022 patent (WO2022156789) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale manufacturing. This development is particularly relevant for pharmaceutical companies aiming to incorporate the compound into their drug discovery pipelines.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from 3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine. Pharmacokinetic studies indicate that further optimization may be required to enhance bioavailability and reduce off-target effects. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's therapeutic efficacy.

In conclusion, 3-(3,5-Difluorophenyl)-1,2-oxazol-5-amine (CAS: 1020996-82-0) represents a versatile and valuable scaffold in medicinal chemistry, with applications spanning oncology, neurodegenerative diseases, and beyond. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutics with improved clinical outcomes. This brief underscores the importance of interdisciplinary collaboration in advancing the development of such compounds from bench to bedside.